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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3'-Fluoroacetophenone, a key building

block in organic synthesis and pharmaceutical development. This document details its chemical

properties, synthesis, reactivity, and applications, with a focus on its role in medicinal chemistry.

Core Chemical Information
Chemical Formula: C₈H₇FO

3'-Fluoroacetophenone is an aromatic ketone characterized by a fluorine atom at the meta-

position of the acetophenone structure. This substitution significantly influences the molecule's

electronic properties and reactivity.

Physicochemical Properties
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Property Value Reference

Molecular Weight 138.14 g/mol [1][2][3]

CAS Number 455-36-7 [1][2][4]

Appearance Clear colorless to yellow liquid [1][3]

Melting Point -3 °C [3]

Boiling Point 81 °C at 9 mmHg [1][2][3]

Density 1.126 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.509 [1][2]

Solubility

Slightly soluble in water.

Soluble in organic solvents like

ethanol and ether.

[1][5]

Synthesis of 3'-Fluoroacetophenone
The primary synthetic route to 3'-Fluoroacetophenone is through the Friedel-Crafts acylation

of fluorobenzene.

Experimental Protocol: Friedel-Crafts Acylation
Materials:

Fluorobenzene

Acetyl chloride or acetic anhydride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM) or other suitable inert solvent

Hydrochloric acid (HCl), dilute solution

Sodium bicarbonate (NaHCO₃), saturated solution
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

fluorobenzene in the inert solvent under an inert atmosphere (e.g., nitrogen or argon).

Cool the mixture in an ice bath.

Slowly add anhydrous aluminum chloride to the stirred solution.

Add acetyl chloride or acetic anhydride dropwise to the reaction mixture, maintaining the low

temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours, or until TLC analysis indicates the consumption of the starting material.

Quench the reaction by carefully pouring the mixture over crushed ice and dilute hydrochloric

acid.

Separate the organic layer and wash it successively with water, saturated sodium

bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter and concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude 3'-Fluoroacetophenone by vacuum distillation.

Synthesis Workflow for 3'-Fluoroacetophenone

Chemical Reactivity and Applications
3'-Fluoroacetophenone serves as a versatile intermediate in organic synthesis, primarily due

to the reactivity of its ketone functional group and the influence of the fluorine substituent on

the aromatic ring.

Key Reactions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://www.benchchem.com/product/b146931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reduction: The ketone can be reduced to the corresponding alcohol, 1-(3-

fluorophenyl)ethanol, using reducing agents such as sodium borohydride (NaBH₄) or lithium

aluminum hydride (LiAlH₄). A bioreduction method using Aspergillus terreus has also been

reported.[1][2]

Halogenation: The methyl group of the acetyl moiety can be halogenated, for instance,

through bromination to yield 2-bromo-1-(3-fluorophenyl)ethanone, a common precursor for

various heterocyclic compounds.

Condensation Reactions: It can undergo aldol condensation and other related reactions to

form more complex carbon skeletons.

Nucleophilic Aromatic Substitution: The fluorine atom can be displaced by strong

nucleophiles under specific conditions, although this is less common than reactions at the

ketone group.

Applications in Drug Development
3'-Fluoroacetophenone is a valuable building block in the synthesis of a wide range of

pharmaceutical compounds. The presence of the fluorine atom can enhance metabolic stability,

binding affinity, and bioavailability of the final drug molecule. It is used in the synthesis of

inhibitors for various enzymes and as a precursor for compounds targeting central nervous

system disorders and inflammatory diseases.

Safety and Handling
Hazard Statements:

H227: Combustible liquid.[3]

May cause skin and eye irritation.

Precautionary Statements:

P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

P501: Dispose of contents/ container to an approved waste disposal plant.[3]
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Always handle 3'-Fluoroacetophenone in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion
3'-Fluoroacetophenone is a commercially available and synthetically versatile intermediate

with significant applications in medicinal chemistry and organic synthesis. Its unique electronic

properties, conferred by the fluorine atom, make it an attractive starting material for the

development of novel therapeutics. The synthetic and reaction pathways outlined in this guide

provide a foundation for its effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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